Cas no 731-52-2 (2-Hydrazino-3-phenylquinazolin-4(3H)-one)

2-Hydrazino-3-phenylquinazolin-4(3H)-one is a quinazolinone derivative with a hydrazino functional group, offering versatile reactivity for synthetic applications. Its structure combines a phenyl-substituted quinazolinone core with a reactive hydrazine moiety, making it valuable for constructing heterocyclic compounds, particularly in medicinal and agrochemical research. The compound serves as a key intermediate in the synthesis of biologically active molecules, including potential pharmacophores with antimicrobial, anticancer, or CNS-targeting properties. Its stability under standard conditions and compatibility with diverse reaction conditions enhance its utility in organic synthesis. Researchers may employ it for developing novel quinazoline-based scaffolds, leveraging its balanced reactivity and structural flexibility for tailored molecular design.

2-Hydrazino-3-phenylquinazolin-4(3H)-one structure

731-52-2 structure

Product Name:2-Hydrazino-3-phenylquinazolin-4(3H)-one

CAS No:731-52-2

MF:C₁₄H₁₂N₄O

MW:252.271282196045

CID:542948

PubChem ID:708241

Update Time:2025-10-19

2-Hydrazino-3-phenylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Quinazolinedione, 3-phenyl-, 2-hydrazone
- 2-hydrazinyl-3-phenylquinazolin-4-one
- DTXSID90351735
- 2-hydrazino-3-phenylquinazolin-4(3H)-one
- CS-0331202
- (2Z)-3-phenylquinazoline-2,4(1H,3H)-dione 2-hydrazone
- Oprea1_514445
- AKOS002318878
- 2-hydrazinyl-3-phenyl-3,4-dihydroquinazolin-4-one
- 2-hydrazino-3-phenyl-3h-quinazolin-4-one
- 731-52-2
- 2-hydrazino-3-phenyl-3-hydroquinazolin-4-one
- 2-hydrazinyl-3-phenylquinazolin-4(3H)-one
- MFCD00614682
- 2-Hydrazino-3-phenylquinazolin-4(3H)-one
- Inchi： 1S/C14H12N4O/c15-17-14-16-12-9-5-4-8-11(12)13(19)18(14)10-6-2-1-3-7-10/h1-9H,15H2,(H,16,17)
- InChI Key： VNBHFDXTDVKBRK-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2N=C(NN)N1C1C=CC=CC=1

Computed Properties

Exact Mass: 252.10126
Monoisotopic Mass: 252.10111102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 70.7Å²

Experimental Properties

PSA: 70.72

2-Hydrazino-3-phenylquinazolin-4(3H)-one Pricemore >>

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Chemenu	CM216536-5g	2-Hydrazinyl-3-phenylquinazolin-4(3H)-one	731-52-2	97%	5g	$497	2021-08-04
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Chemenu	CM216536-5g	2-Hydrazinyl-3-phenylquinazolin-4(3H)-one	731-52-2	97%	5g	$497	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1401872-250mg	2-Hydrazinyl-3-phenylquinazolin-4(3H)-one	731-52-2	98%	250mg	￥672.00	2024-07-28
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